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Compound of Interest

Compound Name: 25C-NBOH hydrochloride

Cat. No.: B593021 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
These application notes provide a comprehensive protocol for the preparation of 25C-NBOH
hydrochloride stock solutions for use in experimental research. 25C-NBOH, a potent and

selective 5-HT2A receptor agonist, is a valuable tool in neuroscience and pharmacology

research.[1][2] Proper preparation of stock solutions is critical to ensure accurate and

reproducible experimental results. This document outlines the necessary materials, safety

precautions, and a detailed step-by-step procedure for dissolving and storing 25C-NBOH
hydrochloride.

Introduction
25C-NBOH hydrochloride is a derivative of the phenethylamine 2C-C and is recognized for its

high affinity and selectivity for the serotonin 5-HT2A receptor over the 5-HT2C receptor.[1][2] Its

utility as a research chemical necessitates standardized methods for solution preparation to

maintain consistency across experiments. This protocol addresses key considerations such as

solvent selection, concentration calculations, and appropriate storage conditions to ensure the

stability and integrity of the compound.
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A summary of the key chemical and physical properties of 25C-NBOH hydrochloride is

presented in the table below.

Property Value Reference

IUPAC Name

2-[[2-(4-chloro-2,5-dimethoxy-

phenyl)ethylamino]methyl]phe

nol, monohydrochloride

[1][3]

Synonyms 2C-C-NBOH, NBOH-2CC [3]

CAS Number 1539266-20-0 [1][3]

Molecular Formula C₁₇H₂₀ClNO₃ • HCl [1]

Formula Weight 358.3 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥98% [1]

Storage Temperature -20°C [1]

Stability
≥ 5 years (when stored as a

solid at -20°C)
[1]

Solubility Data
The solubility of 25C-NBOH hydrochloride in various solvents is crucial for selecting the

appropriate vehicle for stock solution preparation. The following table summarizes the available

solubility data.

Solvent Solubility Reference

Dimethylformamide (DMF) ~10 mg/mL [1]

Dimethyl sulfoxide (DMSO) ~3 mg/mL [1]

Ethanol ~5 mg/mL [1]

DMF:PBS (pH 7.2) (1:10) ~0.09 mg/mL [1]
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Note: For aqueous buffers, it is recommended to first dissolve 25C-NBOH hydrochloride in an

organic solvent like DMSO or DMF before diluting with the aqueous buffer.[4] Aqueous

solutions are not recommended for storage for more than one day.[4]

Safety and Handling Precautions
25C-NBOH hydrochloride is a potent psychoactive compound and should be handled with

extreme caution in a laboratory setting.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the solid compound and its solutions.

Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation

of dust or aerosols.

Exposure: Avoid contact with skin and eyes. In case of accidental contact, rinse the affected

area thoroughly with water.

Disposal: Dispose of all waste materials in accordance with local regulations for chemical

waste.

For Research Use Only: This product is intended for forensic and research applications only

and is not for human or veterinary use.[1]

Experimental Protocol for Stock Solution
Preparation
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of 25C-NBOH
hydrochloride in DMSO.

Materials
25C-NBOH hydrochloride (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure
Calculate the required mass:

To prepare a 10 mM stock solution, calculate the mass of 25C-NBOH hydrochloride
needed.

Mass (mg) = Desired Volume (mL) x 10 mmol/L x 358.3 g/mol x (1 mg / 1000 µg)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mmol/L x 358.3 g/mol x (1 mg / 1000 µg) = 3.583 mg

Weigh the compound:

Using a calibrated analytical balance, carefully weigh the calculated amount of 25C-NBOH
hydrochloride.

It is recommended to weigh a slightly larger amount (e.g., 5 mg) and adjust the solvent

volume accordingly for better accuracy.

Dissolve the compound:

Transfer the weighed 25C-NBOH hydrochloride to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief sonication in an ultrasonic bath may be

helpful.
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Verify dissolution:

Visually inspect the solution to ensure that all solid material has dissolved and the solution

is clear.

Storage:

Store the stock solution at -20°C in a tightly sealed container to prevent evaporation and

contamination.

For long-term storage, it is advisable to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for 25C-NBOH Hydrochloride Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a 25C-NBOH hydrochloride stock

solution.

Logical Relationship of Safety Precautions

Key Safety Precautions for Handling 25C-NBOH HCl
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Caption: A diagram showing the essential safety measures to be taken when working with 25C-
NBOH hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing 25C-NBOH Hydrochloride Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593021#preparing-25c-nboh-hydrochloride-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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